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molecular formula C9H10N2O2S B179269 2-cyano-N,N-dimethylbenzenesulfonamide CAS No. 168971-53-7

2-cyano-N,N-dimethylbenzenesulfonamide

Cat. No. B179269
CAS RN: 168971-53-7
M. Wt: 210.26 g/mol
InChI Key: HDKMCORZIWAQDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08481569B2

Procedure details

(Step 1) To a mixture of dimethylamine (49.6 ml, 2M tetrahydrofuran solution) and triethylamine (3.46 ml) was added a solution of 2-cyanobenzene-1-sulfonyl chloride (5.0 g) in tetrahydrofuran (20 ml) at room temperature. The mixture was stirred at the same temperature for 2 hr, and concentrated under reduced pressure. The residue was suspended in water, and filtered. The filtered solid was dissolved in dichloromethane, the solution was washed with water, and the organic layer was dried over sodium sulfate, and filtered. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:2) to give 2-cyano-N,N-dimethylbenzenesulfonamide (5.1 g).
Name
dimethylamine
Quantity
49.6 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
3.46 mL
Type
reactant
Reaction Step One
Name
2-cyanobenzene-1-sulfonyl chloride
Quantity
5 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
2-cyano-N,N-dimethylbenzenesulfonamide

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][CH3:3].C(N(CC)CC)C.[C:11]([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[S:19](Cl)(=[O:21])=[O:20])#[N:12]>O1CCCC1>[C:11]([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[S:19]([N:2]([CH3:3])[CH3:1])(=[O:21])=[O:20])#[N:12]

Inputs

Step One
Name
dimethylamine
Quantity
49.6 mL
Type
reactant
Smiles
CNC
Name
triethylamine
Quantity
3.46 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Two
Name
2-cyanobenzene-1-sulfonyl chloride
Quantity
5 g
Type
reactant
Smiles
C(#N)C1=C(C=CC=C1)S(=O)(=O)Cl
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred at the same temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
FILTRATION
Type
FILTRATION
Details
filtered
DISSOLUTION
Type
DISSOLUTION
Details
The filtered solid was dissolved in dichloromethane
WASH
Type
WASH
Details
the solution was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:2)

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-cyano-N,N-dimethylbenzenesulfonamide
Type
product
Smiles
C(#N)C1=C(C=CC=C1)S(=O)(=O)N(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 5.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.